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Compound of Interest

Compound Name: 4-Bromo-2-nitrophenol

Cat. No.: B183274 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Bromo-2-nitrophenol.
Adherence to these procedures is essential to ensure a safe laboratory environment and

minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Bromo-2-nitrophenol is a hazardous substance that requires stringent safety protocols. The

primary hazards include acute toxicity if swallowed or inhaled, skin irritation, and serious eye

irritation.[1][2] Some data also suggests it may be suspected of causing genetic defects.[3]

Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Hazard Classifications for 4-Bromo-2-nitrophenol
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Germ cell mutagenicity Suspected (Category 2)

Source: PubChem, Sigma-Aldrich, TCI Chemicals[1][2][3]

Table 2: Recommended Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/24364
https://www.sigmaaldrich.com/JP/ja/product/aldrich/309877
https://www.tcichemicals.com/JP/en/p/B2363
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over goggles to protect

against splashes.

Hands Chemical-resistant gloves

Nitrile gloves are suitable for

incidental contact. For direct

handling or risk of splashes,

heavy-duty neoprene or butyl

rubber gloves are

recommended.[4] Gloves must

be changed immediately upon

contamination.

Respiratory N95 Dust Mask or Respirator

A NIOSH-approved N95 dust

mask is the minimum

requirement when handling the

solid to prevent inhalation.[2]

For procedures that may

generate significant dust or

aerosols, a respirator with

appropriate cartridges should

be used.

Body
Chemical-Resistant Laboratory

Coat

A long-sleeved lab coat that

can be fully buttoned is

required.

Experimental Protocol: Safe Handling and Use
This protocol outlines the step-by-step procedure for safely handling 4-Bromo-2-nitrophenol
in a laboratory setting.

1. Pre-Handling Preparations:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/309877
https://www.benchchem.com/product/b183274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Designated Area: All work with 4-Bromo-2-nitrophenol must be conducted in a designated

area within a certified chemical fume hood.[4]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and unobstructed.[5]

Gather Materials: Assemble all necessary equipment, reagents, and waste containers within

the fume hood before introducing the chemical.

2. Donning PPE:

Put on all required PPE as detailed in Table 2 before entering the designated handling area.

3. Handling the Compound:

Weighing and Transfer: Carefully weigh and transfer the solid 4-Bromo-2-nitrophenol within

the fume hood to minimize dust formation.[6][7]

Solution Preparation: If preparing a solution, slowly add the 4-Bromo-2-nitrophenol to the

solvent to prevent splashing.

Container Management: Keep all containers with 4-Bromo-2-nitrophenol tightly sealed

when not in use.[8]

4. Post-Handling Procedures:

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the chemical using an appropriate solvent.

PPE Removal: Carefully remove PPE, avoiding contact with any potentially contaminated

outer surfaces. Gloves should be removed last, and hands must be washed thoroughly with

soap and water.[4][9]

Disposal Plan
4-Bromo-2-nitrophenol and any contaminated materials are considered hazardous waste and

must be disposed of accordingly.
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1. Waste Segregation:

Solid Waste: Collect unused 4-Bromo-2-nitrophenol and any contaminated solid materials

(e.g., weigh boats, contaminated paper towels) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing 4-Bromo-2-nitrophenol should be collected in a

separate, sealed, and labeled hazardous waste container. Do not mix with other solvent

waste streams unless compatible.

2. Disposal Procedure:

Licensed Disposal Company: All waste containing 4-Bromo-2-nitrophenol must be

disposed of through a licensed professional waste disposal service.[7]

Labeling: Ensure all waste containers are accurately labeled with the chemical name and

associated hazards.

Environmental Precaution: Do not dispose of 4-Bromo-2-nitrophenol down the drain or in

regular trash.[6][7]

Emergency Procedures
Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[8][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, seek medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[8][10]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[10]

In the event of a spill, evacuate the area and prevent further spread. For small spills, carefully

sweep up the solid material, avoiding dust generation, and place it in a sealed container for

disposal. For larger spills, follow your institution's emergency spill response procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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